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Compound of Interest

Compound Name: 4-Fluoro-2-methylbenzyl alcohol

Cat. No.: B1350911

Technical Guide: Physicochemical Properties of
4-Fluoro-2-methylbenzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Fluoro-2-methylbenzyl alcohol (CAS No. 80141-91-9) is a fluorinated aromatic alcohol that
serves as a valuable intermediate in the synthesis of various organic compounds, including
pharmaceuticals and agrochemicals. The presence of a fluorine atom can significantly
influence the molecule's chemical and physical properties, such as its reactivity, lipophilicity,
and metabolic stability, making it a compound of interest in drug discovery and materials
science. This technical guide provides an in-depth overview of the known physical properties of
4-fluoro-2-methylbenzyl alcohol, details the experimental methodologies for their
determination, and presents a logical synthesis workflow.

Physical Properties

The available data for the physical properties of 4-fluoro-2-methylbenzyl alcohol are
summarized in the table below. It is important to note that while a boiling point at atmospheric
pressure is reported by some suppliers, the compound exists as a crystalline solid at room
temperature, suggesting that this value may be an extrapolation.
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Physical Property Value Source
Melting Point 41-47 °C [1112]
Boiling Point 226 °C at 760 mmHg

Density (Solid) Not available in cited literature

Note: The boiling point should be used with caution as it may be a predicted value.
Experimental determination, likely under reduced pressure, is recommended for verification.

Experimental Protocols

Precise determination of the physical properties of a compound is critical for its application in
research and development. Below are detailed methodologies for the experimental
determination of the boiling point and density of a solid organic compound like 4-fluoro-2-
methylbenzyl alcohol.

Determination of Boiling Point (Micro-Boiling Point
Method)

Given that 4-fluoro-2-methylbenzyl alcohol is a solid at room temperature, its boiling point
would be determined on the molten compound. Due to the high reported boiling point,
determination under reduced pressure is advisable to prevent decomposition.

Objective: To determine the boiling point of a small sample of an organic compound.

Apparatus:

Thiele tube or melting point apparatus with a heating block

Thermometer

Capillary tubes (sealed at one end)

Small test tube or fusion tube

Heating mantle or oil bath
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e Vacuum source (for reduced pressure determination)
e Manometer
Procedure at Atmospheric Pressure:

o A small amount of 4-fluoro-2-methylbenzyl alcohol is placed in the fusion tube and gently
heated until it melts.

o Acapillary tube, sealed at one end, is inverted and placed into the molten sample in the
fusion tube.

o The fusion tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is placed in a Thiele tube filled with a high-boiling point liquid (e.g., silicone oil)
or a melting point apparatus.

e The apparatus is heated slowly and evenly.

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e The heat is carefully adjusted to maintain a steady stream of bubbles.
e The heat source is then removed, and the liquid is allowed to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube.

Procedure under Reduced Pressure:

o The same apparatus setup is used, but the system is connected to a vacuum pump via a
vacuum adapter.

o A manometer is included in the system to accurately measure the pressure.

e The pressure inside the apparatus is reduced to the desired level.
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e The sample is then heated, and the temperature at which a steady stream of bubbles is
observed is recorded as the boiling point at that specific pressure.

e This data can be extrapolated to atmospheric pressure using a nomograph, although with
caution for polar compounds.

Determination of Density (Gas Pychometry)

For a solid compound, gas pycnometry provides an accurate method for determining its density
by measuring the volume of the solid.

Objective: To determine the density of a solid sample by measuring its volume via gas
displacement.

Apparatus:

Gas pycnometer

Analytical balance

Spatula

Sample holder
Procedure:
e The mass of a clean, dry sample holder is accurately measured using an analytical balance.

o A sufficient amount of 4-fluoro-2-methylbenzyl alcohol is added to the sample holder, and
the total mass is measured. The mass of the sample is determined by subtraction.

o The sample holder containing the solid is placed into the sample chamber of the gas
pycnometer.

e The pycnometer is sealed, and the analysis is initiated according to the instrument's
operating procedure.
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e The instrument will automatically purge the chamber with a non-reactive gas (typically
helium) and then measure the volume of the solid by the pressure change when the gas is
expanded into a reference chamber of known volume.

e The density of the solid is then calculated by the instrument's software using the formula:
Density (p) = Mass (m) / Volume (V)

o Multiple measurements are typically performed to ensure accuracy and precision.

Synthesis Workflow

A common and logical synthetic route to 4-fluoro-2-methylbenzyl alcohol is the reduction of
the corresponding aldehyde, 4-fluoro-2-methylbenzaldehyde. This can be effectively achieved
using a mild reducing agent such as sodium borohydride.

Process
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Sodium Borohydride (NaBH4) Reduction Reaction Aqueous Work-up Extraction with Organic Solvent Purification (e.g., Recrystallization)
Solvent (e.g., Methanol) Q

Click to download full resolution via product page

Caption: Synthesis workflow for 4-fluoro-2-methylbenzyl alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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